Cas no 1541391-51-8 (3-(Quinolin-5-yl)propanoic acid)

• Product Name: 3-(Quinolin-5-yl)propanoic acid
• CAS No: 1541391-51-8
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 5707568
• PubChem ID: 81224223
• Update Time: 2023-10-17

3-(Quinolin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS019795614
• 1541391-51-8
• EN300-1138163
• 3-(quinolin-5-yl)propanoic acid
• 3-(quinolin-5-yl)propanoicacid
• 5-Quinolinepropanoic acid
• 3-(Quinolin-5-yl)propanoic acid

• Inchi： 1S/C12H11NO2/c14-12(15)7-6-9-3-1-5-11-10(9)4-2-8-13-11/h1-5,8H,6-7H2,(H,14,15)
• InChI Key： ZYPNJYVATBRGFQ-UHFFFAOYSA-N
• SMILES： OC(CCC1=CC=CC2C1=CC=CN=2)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 395.9±17.0 °C(Predicted)
• pka: 4.32±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives